Cas no 6016-43-9 (1-[4-[4-(4-acetylphenyl)butyl]phenyl]ethanone)

• Product Name: 1-[4-[4-(4-acetylphenyl)butyl]phenyl]ethanone
• CAS No: 6016-43-9
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 1618607
• PubChem ID: 257818
• Update Time: 2025-04-21

1-[4-[4-(4-acetylphenyl)butyl]phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-(4-acetylphenyl)butyl]phenyl]ethanone
• CTK2F5686
• MLS002694677
• NCIOpen2_005073
• AC1L5XLD
• NSC86403
• 4,4'-Diacetyl-1,4-diphenylbutan
• 1,1'-(butane-1,4-diyldibenzene-4,1-diyl)diethanone
• AC1Q5DXR
• HMS3087I09
• p,p'-Tetramethylen-diacetophenon
• 1,4-bis-(4-acetyl-phenyl)-butane
• CTK2F5686; MLS002694677; NCIOpen2_005073; AC1L5XLD; NSC86403; 4,4'-Diacetyl-1,4-diphenylbutan; 1,1'-(butane-1,4-diyldibenzene-4,1-diyl)diethanone; AC1Q5DXR; HMS3087I09; p,p'-Tetramethylen-diacetophenon; 1,4-bis-(4-acetyl-phenyl)-butane;
• SMR001560602
• SCHEMBL17457887
• DTXSID00292908
• 1-{4-[4-(4-acetylphenyl)butyl]phenyl}ethanone
• NSC-86403
• CHEMBL2134065
• AKOS024322222
• 6016-43-9

• Inchi： 1S/C20H22O2/c1-15(21)19-11-7-17(8-12-19)5-3-4-6-18-9-13-20(14-10-18)16(2)22/h7-14H,3-6H2,1-2H3
• InChI Key： ZSNMJPFJWCHOJK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)CCCCC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 294.16206
• Monoisotopic Mass: 294.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14